Cas no 2167787-09-7 (2-(propan-2-yloxy)methyl-7H-pyrrolo2,3-dpyrimidin-4-amine)

• Product Name: 2-(propan-2-yloxy)methyl-7H-pyrrolo2,3-dpyrimidin-4-amine
• CAS No: 2167787-09-7
• MF: C₁₀H₁₄N₄O
• MW: 206.244361400604
• CID: 6278259
• PubChem ID: 165575644
• Update Time: 2025-05-19

2-(propan-2-yloxy)methyl-7H-pyrrolo2,3-dpyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 2-(propan-2-yloxy)methyl-7H-pyrrolo2,3-dpyrimidin-4-amine
• 2-[(propan-2-yloxy)methyl]-7H-pyrrolo[2,3-d]pyrimidin-4-amine
• EN300-1582076
• 2167787-09-7

• Inchi： 1S/C10H14N4O/c1-6(2)15-5-8-13-9(11)7-3-4-12-10(7)14-8/h3-4,6H,5H2,1-2H3,(H3,11,12,13,14)
• InChI Key： SOGAXRALQIVABB-UHFFFAOYSA-N
• SMILES： O(CC1=NC(=C2C=CNC2=N1)N)C(C)C

Computed Properties

• Exact Mass: 206.11676108g/mol
• Monoisotopic Mass: 206.11676108g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 76.8Ų

Additional information on 2-(propan-2-yloxy)methyl-7H-pyrrolo2,3-dpyrimidin-4-amine

Exploring the Potential of 2-(propan-2-yloxy)methyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine (CAS No. 2167787-09-7) in Modern Pharmaceutical Research

The compound 2-(propan-2-yloxy)methyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine (CAS No. 2167787-09-7) has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceutical development. As a derivative of the pyrrolopyrimidine scaffold, this molecule exhibits intriguing properties that make it a promising candidate for drug discovery. Researchers are particularly interested in its kinase inhibitory activity, which could have implications for treating various diseases.

One of the most compelling aspects of 2-(propan-2-yloxy)methyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine is its molecular structure. The pyrrolopyrimidine core serves as an excellent pharmacophore, while the propan-2-yloxy methyl substituent enhances its bioavailability and metabolic stability. This combination makes the compound particularly interesting for medicinal chemists looking to develop new small molecule therapeutics. Current studies suggest potential applications in targeting specific protein kinases involved in cellular signaling pathways.

The synthesis of 2-(propan-2-yloxy)methyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine typically involves multi-step organic reactions, with careful attention to protecting group strategies for the pyrrolopyrimidine nitrogen atoms. Recent advancements in flow chemistry have improved the efficiency of producing this compound, addressing one of the key challenges in its development. Analytical characterization using NMR spectroscopy and mass spectrometry confirms the high purity of the final product, which is crucial for biological evaluation.

In terms of biological activity, preliminary studies indicate that 2-(propan-2-yloxy)methyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine shows selective inhibition against certain tyrosine kinases. This specificity is particularly valuable in drug development, as it may lead to therapies with fewer side effects. The compound's ADME properties (Absorption, Distribution, Metabolism, and Excretion) are currently under investigation, with early data suggesting favorable pharmacokinetic profiles in animal models.

The pharmaceutical industry's growing interest in targeted therapies has increased demand for compounds like 2-(propan-2-yloxy)methyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine. Its potential applications extend beyond oncology to include inflammatory diseases and neurological disorders, making it a versatile scaffold for drug development. Researchers are particularly excited about its possible role in addressing drug resistance mechanisms that often limit the effectiveness of current treatments.

From a commercial perspective, the market for kinase inhibitor intermediates like 2-(propan-2-yloxy)methyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine is expanding rapidly. Pharmaceutical companies are actively seeking novel heterocyclic compounds to enrich their drug pipelines, and this molecule represents an attractive option. The compound's intellectual property landscape is also being carefully evaluated, with several patents pending for related structures and synthetic methods.

Quality control for 2-(propan-2-yloxy)methyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine follows strict GMP guidelines, ensuring consistency across research batches. Analytical methods including HPLC purity analysis and chiral separation techniques are employed to verify the compound's specifications. These rigorous standards are essential for maintaining the reliability of biological data generated during drug discovery programs.

Future research directions for 2-(propan-2-yloxy)methyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine include structure-activity relationship (SAR) studies to optimize its biological potency and selectivity profile. Computational chemistry approaches such as molecular docking and quantitative structure-activity relationship (QSAR) modeling are being employed to predict potential modifications that could enhance its therapeutic value. These efforts align with the pharmaceutical industry's push toward rational drug design methodologies.

As the scientific community continues to explore 2-(propan-2-yloxy)methyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine, its role in addressing unmet medical needs becomes increasingly apparent. The compound represents an excellent example of how medicinal chemistry innovations can lead to promising therapeutic candidates. With ongoing research and development, this molecule may soon transition from laboratory curiosity to clinical candidate, potentially benefiting patients worldwide.